Cas no 90646-72-3 (2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-ol)

• Product Name: 2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-ol
• CAS No: 90646-72-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 995001
• PubChem ID: 265116
• Update Time: 2025-05-23

2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(7-oxabicyclo[2.2.1]heptan-3-yl)propan-2-ol
• 2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-ol
• 2-(7-oxanorbornan-2-yl)-2-propanol
• SCHEMBL6011046
• NSC-100926
• 2-{7-OXABICYCLO[2.2.1]HEPTAN-2-YL}PROPAN-2-OL
• BTCFOHZWHSVIHI-UHFFFAOYSA-N
• NSC100926
• EN300-1756916
• 2-(7-oxabicyclo[2.2.1]hept-2-yl)propan-2-ol
• DTXSID40295276
• 90646-72-3

• Inchi： 1S/C9H16O2/c1-9(2,10)7-5-6-3-4-8(7)11-6/h6-8,10H,3-5H2,1-2H3
• InChI Key： BTCFOHZWHSVIHI-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C)(C)O)C2

Computed Properties

• Exact Mass: 156.115
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 253.8°C at 760 mmHg
• Flash Point: 106.6°C
• Refractive Index: 1.503
• PSA: 29.46000
• LogP: 1.32480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-{7-oxabicyclo2.2.1heptan-2-yl}propan-2-ol

Introduction to 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-ol (CAS No. 90646-72-3)

2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 90646-72-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a bicyclic structure embedded within its framework, has garnered attention due to its unique stereochemistry and potential applications in synthetic chemistry and drug development. The presence of a 7-oxabicyclo[2.2.1]heptan-2-yl moiety introduces a complex three-dimensional scaffold, which is often exploited for designing molecules with specific biological activities.

The compound's structure consists of a propanol group attached to a bicyclic oxygen-containing heterocycle. This particular arrangement imparts distinct physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are critical factors in pharmaceutical design. The bicyclo[2.2.1]heptane core is a well-studied motif in medicinal chemistry, known for its ability to mimic certain natural products and exhibit favorable pharmacokinetic profiles. The incorporation of an oxygen atom into the ring system further enhances the compound's reactivity and functionalization potential.

In recent years, there has been growing interest in the development of novel scaffolds that can serve as starting points for drug discovery programs. The 7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-ol (CAS No. 90646-72-3) represents such a scaffold, offering a versatile platform for chemical modification and derivatization. Researchers have leveraged this structure to explore its utility in generating analogs with enhanced binding affinity or altered pharmacological effects. The compound's rigid bicyclic core provides a stable template, while the hydroxyl group at the 2-position allows for further functionalization via esterification, etherification, or other transformations.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The bicyclo[2.2.1]heptane scaffold has been reported to be present in several natural products with demonstrated biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By modifying the substituents on this core structure, chemists can fine-tune the biological profile of derived compounds. For instance, studies have shown that derivatives of 7-oxabicyclo[2.2.1]heptan-2-ol exhibit inhibitory effects on certain enzymes implicated in disease pathways.

The synthesis of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}propan-2-ol (CAS No. 90646-72-3) presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic oxygen-containing ring requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient routes to such complex structures, reducing the reliance on traditional multi-step approaches that often involve harsh reagents or low yields.

Recent publications have highlighted the use of transition-metal-catalyzed reactions in constructing the bicyclic core of this compound efficiently and selectively. For example, palladium-catalyzed intramolecular cyclizations have been employed to form the seven-membered ring with high regioselectivity, minimizing unwanted side products that could complicate downstream processing or biological evaluation.

The pharmacological evaluation of 7-oxybicyclo[3]% heptane derivatives, including those derived from 90646% 72% 3, has been an active area of research over recent years particularly within academic institutions as well as pharmaceutical companies focused on developing new therapeutic agents

One notable study demonstrated that certain analogs exhibit significant activity against kinases involved in cancer progression these findings were attributed largely to interactions between specific substituents present on our target molecule

The hydroxyl group located at position two plays an important role here by allowing hydrogen bonding interactions which could be critical for binding affinity

Moreover structural modifications around our bicyclic core could lead not only to improved potency but also enhanced selectivity reducing off-target effects

Another line research involves exploring how different functional groups attached at positions one three or four might influence metabolic stability making our target molecule more suitable oral administration

Recent advances in computational chemistry have further accelerated this process by allowing researchers to predict how small changes might affect overall bioactivity without having conduct extensive wet-lab experiments every time they want test new hypothesis